4-Ethenyl-3-methyl-2-(methyloxy)benzonitrile

• Molecular Formula: C11H11NO
• Molecular Weight: 173.21 g/mol
• IUPAC Name: 4-ethenyl-2-methoxy-3-methylbenzonitrile
• InChI: InChI=1S/C11H11NO/c1-4-9-5-6-10(7-12)11(13-3)8(9)2/h4-6H,1H2,2-3H3
• InChI Key: SQGVGIPILZTWFO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1OC)C#N)C=C

Description

4-Ethenyl-3-methyl-2-(methyloxy)benzonitrile is a useful research compound. Its molecular formula is C11H11NO and its molecular weight is 173.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The mixture of 4-bromo-3-methyl-2-(methyloxy)benzonitrile (8.10 g, 35.8 mmol), potassium vinyl trifluoroborate (6.24 g, 46.6 mmol) and PdCl2(dppf)2 (0.55 g, 0.70 mmol) in 160 mL of EtOH and 40 mL of TEA was refluxed under Ar for 4 hours. The mixture was concentrated, and the residue was purified by column chromatography (PE:EtOAc=20:1) to afford 4-ethenyl-3-methyl-2-(methyloxy)benzonitrile.